Cas no 1955519-90-0 (1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride)

• Product Name: 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• CAS No: 1955519-90-0
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• MDL: MFCD30180956
• CID: 5240735
• PubChem ID: 122360449
• Update Time: 2025-06-14

1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylic acid
• dihydrochloride
• 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride

• MDL： MFCD30180956
• Inchi： 1S/C16H19N3O2.ClH/c1-18-9-13(7-17-18)14-10-19(11-15(14)16(20)21)8-12-5-3-2-4-6-12;/h2-7,9,14-15H,8,10-11H2,1H3,(H,20,21);1H
• InChI Key： SXXARXVTDCOSMT-UHFFFAOYSA-N
• SMILES： C(C1CN(CC2C=CC=CC=2)CC1C1=CN(C)N=C1)(=O)O.Cl

Additional information on 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride

Comprehensive Overview of 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS No. 1955519-90-0)

The compound 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride (CAS No. 1955519-90-0) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core substituted with a benzyl group and a 1-methyl-1H-pyrazol-4-yl moiety, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride has surged due to their role in designing precision medicines. This compound's dihydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations. The pyrazole and pyrrolidine rings in its structure are frequently explored in cancer research and neurodegenerative disease studies, addressing two of the most searched topics in medical science today.

The synthesis of CAS 1955519-90-0 involves multi-step organic reactions, often starting from commercially available pyrrolidine derivatives. Its carboxylic acid functionality allows for further derivatization, making it a valuable building block for medicinal chemists. Analytical characterization typically includes HPLC, NMR, and mass spectrometry to ensure purity, a key concern for researchers who frequently search for "high-purity research chemicals" online.

From an industrial perspective, 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride is often discussed in context with structure-activity relationship (SAR) studies. Its molecular weight (approximately 356.3 g/mol) and hydrogen bond acceptor/donor count make it compliant with Lipinski's Rule of Five, a frequently searched concept in drug design forums. The compound's logP value (predicted around 1.5) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility.

Current research trends highlight this compound's potential in immuno-oncology applications, particularly as part of combination therapies. The benzyl group may contribute to receptor binding affinity, while the pyrazole nitrogen atoms could participate in key molecular interactions. These features align with growing interest in "small molecule immunomodulators" and "targeted protein degradation" strategies, which dominate recent scientific literature searches.

Quality control protocols for CAS 1955519-90-0 emphasize residual solvent analysis and heavy metal testing, addressing regulatory requirements for pharmaceutical intermediates. Storage recommendations typically suggest 2-8°C under inert atmosphere, with stability data being a common query among purchasers. The compound's crystalline form and hygroscopicity are additional technical considerations frequently discussed in research procurement platforms.

In conclusion, 1-benzyl-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid dihydrochloride represents a promising scaffold in modern drug discovery. Its structural features respond to contemporary needs for selective inhibitors and allosteric modulators, while its physicochemical properties facilitate drug development workflows. As research into personalized medicine advances, compounds like this will continue to bridge the gap between chemical diversity and biological relevance in therapeutic innovation.